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Compound of Interest

Compound Name: 2-Amino-3-methylphenol

Cat. No.: B031084 Get Quote

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This guide provides critical safety, handling, and disposal information for 2-Amino-3-
methylphenol (CAS No. 2835-97-4), a compound utilized in various research and

development applications, including as an intermediate in the synthesis of dyes and

pharmaceuticals.[1] Adherence to these procedures is essential for ensuring a safe laboratory

environment.

Immediate Safety Overview
2-Amino-3-methylphenol is a combustible solid that can cause skin, eye, and respiratory

irritation.[2] Ingestion or inhalation may be harmful. All personnel must be thoroughly trained on

the potential hazards and emergency procedures before handling this compound.

Hazard Identification:

Pictogram: GHS07 (Exclamation mark)[2]

Signal Word: Warning[2]

Hazard Statements:

H315: Causes skin irritation.[2]
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H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]

Target Organs: Respiratory system.[2]

Quantitative Data Summary
The following table summarizes the key quantitative data for 2-Amino-3-methylphenol.

Property Value Source(s)

Molecular Formula C₇H₉NO [3]

Molecular Weight 123.15 g/mol [3]

Appearance
White to brown powder or

crystalline solid
[4]

Melting Point 149-152 °C

Boiling Point
Data not available; may

decompose.

Vapor Pressure

Data not available; expected to

be low due to high melting

point.

Flash Point Not applicable for this solid. [2]

Occupational Exposure Limits

(OELs)

No specific OSHA PEL, NIOSH

REL, or ACGIH TLV has been

established for 2-Amino-3-

methylphenol. General

guidelines for aminophenols

recommend reducing all

contact to the lowest possible

level.

[5]

Personal Protective Equipment (PPE)
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Strict adherence to the following PPE requirements is mandatory when handling 2-Amino-3-
methylphenol to prevent exposure.

Protection Type Recommended Equipment Notes

Eye and Face Protection
Chemical safety goggles or a

face shield.

Must be worn at all times when

handling the compound to

protect against dust particles

and splashes.

Hand Protection Nitrile gloves.

Inspect gloves for tears or

holes before use. Change

gloves frequently, especially if

contaminated.

Body Protection
A fully buttoned laboratory

coat.

Protective clothing should be

worn to prevent skin contact.

Respiratory Protection
A NIOSH-approved N95 dust

mask or higher.

Required when handling the

powder outside of a certified

chemical fume hood or when

there is a risk of generating

dust.

Operational and Handling Protocols
Engineering Controls:

Handle 2-Amino-3-methylphenol in a well-ventilated area.

A certified chemical fume hood should be used for all procedures that may generate dust or

aerosols.

Ensure that an eyewash station and a safety shower are readily accessible in the immediate

work area.

Safe Handling Procedures:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b031084?utm_src=pdf-body
https://www.benchchem.com/product/b031084?utm_src=pdf-body
https://www.benchchem.com/product/b031084?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031084?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation: Before handling, ensure all necessary PPE is donned correctly. Clear the

workspace of any unnecessary items.

Weighing and Transfer: Conduct weighing and transferring of the solid compound within a

chemical fume hood to minimize inhalation of dust. Use a spatula for transfers and avoid

creating dust clouds.

Incompatible Materials: Store and handle 2-Amino-3-methylphenol away from strong

oxidizing agents.[5]

General Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly with

soap and water after handling the compound, even if gloves were worn.

Emergency Procedures
First Aid Measures:

In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

In case of skin contact: Immediately remove contaminated clothing and wash the affected

skin with plenty of soap and water. If skin irritation occurs, seek medical attention.

In case of inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If

not breathing, give artificial respiration. Seek immediate medical attention.

In case of ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth

with water. Seek immediate medical attention.

Spill Response Protocol: This protocol is for small, contained spills that can be safely managed

by trained laboratory personnel. For large or uncontained spills, evacuate the area and contact

your institution's Environmental Health and Safety (EHS) department.

Evacuate and Secure: Alert others in the area and restrict access to the spill site.

Ventilate: If safe to do so, increase ventilation in the area, for example, by using a fume

hood.
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Don PPE: Wear the appropriate PPE as listed in the table above, including respiratory

protection.

Contain and Clean:

Gently cover the spilled solid with an inert absorbent material, such as vermiculite or sand,

to prevent dust from becoming airborne.

Carefully scoop the mixture into a designated, sealable hazardous waste container.

Wipe the spill area with a damp cloth or paper towel.

Place all contaminated cleaning materials into the hazardous waste container.

Decontaminate: Clean the spill area with soap and water.

Dispose: Seal and label the hazardous waste container and arrange for its disposal through

your institution's EHS department.

Disposal Plan
All waste containing 2-Amino-3-methylphenol, including contaminated PPE, spill cleanup

materials, and empty containers, must be treated as hazardous waste.

Step-by-Step Disposal Guidance:

Segregation: Do not mix 2-Amino-3-methylphenol waste with other waste streams.

Containerization: Collect all waste in a clearly labeled, sealed, and compatible hazardous

waste container. The label should include "Hazardous Waste" and the chemical name, "2-
Amino-3-methylphenol".

Storage: Store the sealed waste container in a designated, secure, and well-ventilated

hazardous waste accumulation area, away from incompatible materials.

Pickup and Disposal: Contact your institution's EHS department or a licensed hazardous

waste disposal contractor to arrange for the collection and proper disposal of the waste in

accordance with all local, state, and federal regulations.
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Workflow for Safe Handling of 2-Amino-3-
methylphenol

Safe Handling Workflow for 2-Amino-3-methylphenol

Preparation

Handling

Cleanup & Storage

Disposal

Emergency (Spill)

Don Appropriate PPE
(Goggles, Gloves, Lab Coat, N95 Mask)

Prepare Well-Ventilated Workspace
(Chemical Fume Hood)

Weigh and Transfer Chemical
in Fume Hood

Proceed to Handling

Perform Experimental Procedure

Decontaminate Work Area

Procedure Complete

Segregate Contaminated Waste
(PPE, materials)

Generate Waste

Spill Occurs

If Spill

Store Chemical in a Cool, Dry,
Well-Ventilated Area

For Future Use

Place in Labeled Hazardous
Waste Container

Contact EHS for Disposal

Evacuate and Secure Area

Don Emergency PPE

Contain and Clean Spill

Dispose of Spill Waste as Hazardous

Arrange Pickup
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Click to download full resolution via product page

Caption: Workflow for the safe handling of 2-Amino-3-methylphenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031084?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

